2-[(4-carboxybenzyl)amino]benzoic acid

• IUPAC Name: 2-[(4-carboxyphenyl)methylamino]benzoic acid
• InChI: InChI=1S/C15H13NO4/c17-14(18)11-7-5-10(6-8-11)9-16-13-4-2-1-3-12(13)15(19)20/h1-8,16H,9H2,(H,17,18)(H,19,20)
• InChI Key: ZBLMLBVBDDPFPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)NCC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H13NO4
• Molecular Weight: 271.27 g/mol

Description

2-[(4-carboxybenzyl)amino]benzoic acid, also known as CABA, is an important chemical compound that has been widely used in scientific research. It is a carboxylic acid derivative of benzoic acid, which has a wide range of applications in various fields, such as medicine, biochemistry, and materials science.

Mechanism of Action

The mechanism of action of 2-[(4-carboxybenzyl)amino]benzoic acid is based on its ability to form complexes with metal ions through coordination bonds. The carboxylic acid and amino groups in 2-[(4-carboxybenzyl)amino]benzoic acid can act as ligands to coordinate with metal ions, which leads to the formation of stable complexes. The fluorescence enhancement of 2-[(4-carboxybenzyl)amino]benzoic acid upon binding to metal ions is attributed to the restriction of intramolecular rotation and the increase of the rigidity of the molecule.
Biochemical and Physiological Effects:
2-[(4-carboxybenzyl)amino]benzoic acid has been shown to have no significant toxicity in vitro and in vivo. It has been reported that 2-[(4-carboxybenzyl)amino]benzoic acid can cross the cell membrane and accumulate in the cytoplasm and nucleus of cells. Moreover, 2-[(4-carboxybenzyl)amino]benzoic acid has been found to have antioxidant and anti-inflammatory effects, which make it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[(4-carboxybenzyl)amino]benzoic acid is its high selectivity and sensitivity for the detection of metal ions. It can be used in a wide range of biological and environmental samples with low interference from other substances. However, the limitation of 2-[(4-carboxybenzyl)amino]benzoic acid is its low water solubility, which may affect its performance in aqueous solutions. Moreover, the synthesis of 2-[(4-carboxybenzyl)amino]benzoic acid requires specific reagents and reaction conditions, which may limit its availability and reproducibility.

Future Directions

There are several future directions for the research and development of 2-[(4-carboxybenzyl)amino]benzoic acid. Firstly, the modification of 2-[(4-carboxybenzyl)amino]benzoic acid structure may improve its water solubility and bioavailability, which may expand its applications in biological systems. Secondly, the combination of 2-[(4-carboxybenzyl)amino]benzoic acid with other fluorescent probes may enhance its selectivity and sensitivity for the detection of metal ions. Thirdly, the application of 2-[(4-carboxybenzyl)amino]benzoic acid in vivo imaging and diagnosis may provide new insights into the biological functions and pathological processes of metal ions in living organisms.

Synthesis Methods

The synthesis of 2-[(4-carboxybenzyl)amino]benzoic acid can be achieved by the reaction of 4-carboxybenzylamine with 2-chlorobenzoic acid in the presence of a suitable base. The reaction proceeds through the formation of an intermediate amide, which is then hydrolyzed to give the final product. The yield of 2-[(4-carboxybenzyl)amino]benzoic acid can be improved by optimizing the reaction conditions, such as the reaction temperature, time, and solvent.

Scientific Research Applications

2-[(4-carboxybenzyl)amino]benzoic acid has been extensively used in scientific research as a fluorescent probe for the detection of metal ions, such as copper, zinc, and iron. It has been reported that 2-[(4-carboxybenzyl)amino]benzoic acid can selectively bind to these metal ions and exhibit fluorescence enhancement, which makes it a useful tool for the detection of metal ions in biological and environmental samples. Moreover, 2-[(4-carboxybenzyl)amino]benzoic acid has been used as a pH-sensitive probe for the monitoring of intracellular pH changes in living cells.